Cas no 1289-45-8 (Dodecenoic acid)
Dodecenoic acid structure
Product Name:Dodecenoic acid
CAS No:1289-45-8
MF:C12H22O2
MW:198.301884174347
CID:185109
PubChem ID:5282729
Update Time:2025-04-19
Dodecenoic acid Chemical and Physical Properties
Names and Identifiers
-
- Dodecenoic acid
- LAUROLEICACID
- 224-569-1
- Dodec-2-enoic acid
- Q27117632
- PAWGRNGPMLVJQH-ZHACJKMWSA-N
- D5660
- Dodec-2-enoicacid
- 2E-Lauroleic acid
- A826494
- EN300-65552
- (2E)-dodec-2-enoic acid
- 12:1, n-10 trans
- CHEBI:38371
- 4412-16-2
- TRANS-2-DODECENOICACID
- C12:1
- CHEMBL4281333
- CHEBI:37162
- (2E)-2-Dodecenoic acid
- EINECS 224-569-1
- 2-Dodecenoic acid
- DTXSID401343611
- A934942
- AKOS008105134
- trans-2-lauroleic acid
- EN300-365600
- 3X1
- LMFA01030788
- 2E-Dodecenoic acid
- 1289-45-8
- (E)-dodec-2-enoic acid
- WS-00320
- AMY37907
- trans-dodec-2-enoic acid
- MFCD00045906
- W16764
- Dodec-2-ensaeure
- AS-57983
- NSC 59856
- Q27117056
- 32466-54-9
- AI3-11152
- CS-0152270
- trans-2-Dodecenoic acid
- Z336127680
- C12:1n-10
- 2t-Dodecensaeure
- (E)-2-dodecenoic acid
- C12:1, n-10 trans
- 2-Dodecensaeure
- Dodecen-(2t)-saeure
-
- Inchi: 1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h10-11H,2-9H2,1H3,(H,13,14)/b11-10+
- InChI Key: PAWGRNGPMLVJQH-ZHACJKMWSA-N
- SMILES: OC(/C=C/CCCCCCCCC)=O
Computed Properties
- Exact Mass: 198.16206
- Monoisotopic Mass: 198.162
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 162
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 4.8
Experimental Properties
- Density: 0.922
- Boiling Point: 311.7°C at 760 mmHg
- Flash Point: 216.6°C
- Refractive Index: 1.463
- PSA: 37.3
Dodecenoic acid Related Literature
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
1289-45-8 (Dodecenoic acid) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 765-01-5((E)-10-Hydroxy-2-decenoic acid)
- 14113-05-4(10-Hydroxy-2-(E)-decenoic Acid)
- 10352-88-2(hept-2-enoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1470-50-4(oct-2-enoic acid)
- 1191-04-4(hex-2-enoic acid)
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